Cas no 1834-27-1 (6-chloro-4-methyl-2,3-dihydropyridazin-3-one)

6-chloro-4-methyl-2,3-dihydropyridazin-3-one structure
1834-27-1 structure
Product Name:6-chloro-4-methyl-2,3-dihydropyridazin-3-one
CAS No:1834-27-1
MF:C5H5ClN2O
MW:144.55899977684
MDL:MFCD13659416
CID:144887
PubChem ID:164886
Update Time:2025-11-07

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-Chloro-4-methylpyridazin-3(2H)-one
    • 3(2H)-Pyridazinone, 6-chloro-4-methyl-
    • 3-Chlor-6-oxo-5-methyl-1,6-dihydro-pyridazin
    • 6-Chlor-4-methyl-2H-pyridazin-3-on
    • 6-chloro-4-methyl-2H-pyridazin-3-one
    • 6-chloro-4-methylpyridazin-3-ol
    • 3-chloro-5-methyl-1H-pyridazin-6-one
    • 6-Chloro-4-methyl-3(2H)-pyridazinone
    • VCFUTDUJFGHTKM-UHFFFAOYSA-N
    • 3(2H)-Pyridazinone, 6-chloro-4-methyl- (9CI)
    • NSC113474
    • 6-Chloro-3-hydroxy-4-met
    • 6-chloro-4-methyl-2,3-dihydropyridazin-3-one
    • 1834-27-1
    • DTXSID40171420
    • CS-W018803
    • MFCD13659416
    • AMY25056
    • 6-Chloro-3-hydroxy-4-methylpyridazine
    • AKOS016008981
    • AKOS022634170
    • NSC-113474
    • 6-Chloro-4-methyl-3(2H)-pyridazinone #
    • SY275727
    • A880825
    • SCHEMBL956710
    • PB41481
    • AS-20047
    • BAA83427
    • NSC 113474
    • O11576
    • 1849390-26-6
    • DTXCID1093911
    • 3(2H)-Pyridazinone, 6-chloro-4-methyl-(9CI)
    • MDL: MFCD13659416
    • Inchi: 1S/C5H5ClN2O/c1-3-2-4(6)7-8-5(3)9/h2H,1H3,(H,8,9)
    • InChI Key: VCFUTDUJFGHTKM-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C)C(NN=1)=O

Computed Properties

  • Exact Mass: 144.00900
  • Monoisotopic Mass: 144.009041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.5
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.45
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.608
  • PSA: 45.75000
  • LogP: 0.73170

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Security Information

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-chloro-4-methyl-2,3-dihydropyridazin-3-one Pricemore >>

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